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Compound of Interest

Compound Name: (Rac)-PAT-494

Cat. No.: B15570977

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Rac)-PAT-494 is a potent, type Il inhibitor of autotaxin (ATX), a key enzyme responsible for the
production of lysophosphatidic acid (LPA) in the blood. By inhibiting ATX, (Rac)-PAT-494
effectively reduces the levels of LPA, a signaling lipid implicated in a variety of physiological
and pathological processes. The ATX-LPA signaling axis plays a significant role in cancer
progression, fibrosis, and inflammation, making (Rac)-PAT-494 a valuable tool for research in
these areas. These application notes provide detailed protocols for the preparation of (Rac)-
PAT-494 stock solutions for use in in vitro and in vivo studies.

Chemical and Physical Properties

A clear understanding of the chemical and physical properties of (Rac)-PAT-494 is essential for
its proper handling and use in experimental settings.
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Property Value

Chemical Formula C20H16FN30:2

Molecular Weight 349.37 g/mol

CAS Number 1781233-72-4 (racemate)
Appearance Crystalline solid

Purity =98%

Experimental Protocols
Safety Precautions

Before handling (Rac)-PAT-494, it is crucial to review the available safety information. As with
any chemical compound, appropriate personal protective equipment (PPE), including a lab
coat, safety glasses, and gloves, should be worn at all times. Work should be conducted in a
well-ventilated area or a chemical fume hood.

General Handling Precautions:

Avoid inhalation of dust.

Prevent contact with skin and eyes.

Wash hands thoroughly after handling.

In case of accidental exposure, rinse the affected area with copious amounts of water and
seek medical advice.

Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of (Rac)-PAT-494 in dimethyl
sulfoxide (DMSO).

Materials:

» (Rac)-PAT-494 solid
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Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes
Procedure:

e Weighing the Compound: Accurately weigh out a specific amount of (Rac)-PAT-494 solid
using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock
solution, weigh out 3.49 mg of (Rac)-PAT-494.

o Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 mol

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 mol x 349.37 g/mol = 0.00349 g = 3.49 mg

» Dissolving the Compound: Add the weighed (Rac)-PAT-494 to a sterile microcentrifuge tube
or amber glass vial. Add the appropriate volume of anhydrous DMSO to achieve a final
concentration of 10 mM. In this example, add 1 mL of DMSO.

o Ensuring Complete Dissolution: Tightly cap the tube or vial and vortex thoroughly until the
solid is completely dissolved. Gentle warming in a water bath (not exceeding 40°C) may be
used to aid dissolution if necessary. Visually inspect the solution to ensure no particulate
matter remains.

o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the aliquots at -20°C for long-term storage (months to years) or at 4°C for
short-term storage (days to weeks).[1] Protect from light.
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Visualization of Key Processes
Autotaxin-LPA Signaling Pathway

The following diagram illustrates the central role of Autotaxin (ATX) in the production of
Lysophosphatidic Acid (LPA) and the subsequent activation of downstream signaling pathways.
(Rac)-PAT-494 acts by inhibiting ATX, thereby blocking this cascade.
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Caption: The Autotaxin-LPA signaling pathway and the inhibitory action of (Rac)-PAT-494.

Experimental Workflow: Preparing (Rac)-PAT-494 Stock
Solution

This diagram outlines the key steps for the accurate and safe preparation of a (Rac)-PAT-494
stock solution.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15570977?utm_src=pdf-body
https://www.benchchem.com/product/b15570977?utm_src=pdf-body-img
https://www.benchchem.com/product/b15570977?utm_src=pdf-body
https://www.benchchem.com/product/b15570977?utm_src=pdf-body
https://www.benchchem.com/product/b15570977?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Start: Obtain (Rac)-PAT-494

1. Accurately weigh
(Rac)-PAT-494 solid

2. Add appropriate volume
of anhydrous DMSO

'

3. Vortex until
completely dissolved

'

4. Aliquot into
single-use volumes

'

5. Store at -20°C
for long-term use

End: Ready for use
in experiments
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Caption: Workflow for the preparation of a (Rac)-PAT-494 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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